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Compound of Interest

Compound Name: 1-Cyclopropoxy-2-iodobenzene

CAS No.: 1243289-94-2

Cat. No.: B580649

Get Quote

Chemical Profile & Hazard Identification
Before initiating disposal, you must validate the chemical state.[2] 1-Cyclopropoxy-2-
iodobenzene is a halogenated aryl ether.[1] Its disposal requirements are dictated by two

functional groups: the aryl iodide (potential for iodine liberation, heavy metal-like waste

protocols) and the cyclopropyl ether (potential peroxide formation and ring-strain reactivity).[1]

Physicochemical Properties (Relevant to Disposal)
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Property Value / Characteristic Operational Implication

CAS Number 1243289-94-2
Use for waste manifesting and

inventory tracking.[1]

Physical State
Liquid (typically) or low-melting

solid

Discard via liquid waste

streams unless absorbed.[1]

Chemical Class Halogenated Aryl Ether
MUST be segregated into

halogenated waste.[1]

Flash Point >110°C (Predicted)

Combustible.[1] Classify as

"Ignitable" if mixed with

flammable solvents.

Reactivity Light-sensitive; Acid-sensitive

Store in amber glass; do not

mix with strong acids (ring

opening risk).[1]

Core Hazards (GHS Classification)
WARNING: Causes skin irritation (H315), serious eye irritation (H319).[2][3]

Environmental: Toxic to aquatic life with long-lasting effects (H411).[1][4] Zero-discharge

policy applies: Do not pour down drains.

Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. You must stabilize the compound to prevent

degradation or hazardous reactions in the waste container.

Step 1: Peroxide & Stability Check
While cyclopropyl ethers are more stable than isopropyl ethers, they are still ethers.[2]

Visual Inspection: Check for crystal formation (peroxides) or darkening (iodine liberation).

Test: If the container is old (>1 year) or has been exposed to air/light, test for peroxides using

Quantofix® or similar strips.
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If Positive (>100 ppm):[1] Contact EHS immediately. Do not attempt to consolidate.

If Negative: Proceed to segregation.

Step 2: Waste Stream Segregation
CRITICAL: This compound contains Iodine.[5][6][7] It must never be mixed with non-

halogenated solvents (e.g., Acetone, Methanol) if the facility separates them, as halogens

significantly increase incineration costs and require specific scrubbers.[2]

Primary Stream: Halogenated Organic Waste.

Incompatible Streams:

Strong Oxidizers: (e.g., Nitric acid, Peroxides) – Risk of explosion.[2]

Strong Acids: (e.g., Sulfuric acid) – Risk of exothermic cyclopropane ring opening.[2]

Disposal Workflow (Decision Logic)
The following diagram illustrates the logical flow for determining the correct disposal path for 1-
Cyclopropoxy-2-iodobenzene, ensuring compliance with RCRA and local safety standards.
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Waste: 1-Cyclopropoxy-2-iodobenzene

1. Determine Physical State

Liquid (Pure or Solution)

Solid / absorbed on Silica

2. Peroxide/Stability Check

3. Segregate Waste Stream

Peroxides Detected (>100ppm)

Positive

Stable / No Peroxides

Negative

STOP: Contact EHS for
High-Hazard Stabilization

Stream A: Halogenated Solvents

If Liquid

Stream B: Solid Hazardous Waste

If Solid/Wipes

4. Labeling (RCRA)

Store in Amber Container
(Secondary Containment)
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Figure 1: Decision logic for the safe disposal of 1-Cyclopropoxy-2-iodobenzene, prioritizing

peroxide detection and halogenated waste segregation.

Detailed Operational Procedures
A. Liquid Waste Disposal (Primary Route)
Most 1-Cyclopropoxy-2-iodobenzene will be in solution (e.g., reaction mixtures).[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or amber glass container.[1]

Avoid metal cans if the solution is acidic, as iodine can corrode metal.[2]

Consolidation: Pour the chemical into the Halogenated Waste carboy.

Note: If the compound is pure, dissolve it in a minimal amount of a compatible

halogenated solvent (e.g., Dichloromethane) or a combustible solvent (e.g., Ethanol)

before adding to the waste stream to ensure it flows and doesn't crystallize in the

container neck.[2]

Labeling: Affix a hazardous waste label.

Constituents: Explicitly list "1-Cyclopropoxy-2-iodobenzene" and the solvent (e.g.,

"Dichloromethane").

Hazard Checkboxes: Mark "Toxic" and "Irritant". If mixed with flammable solvents, mark

"Ignitable".[2]

B. Solid Waste & Spill Cleanup
For solid residues, contaminated silica gel, or spill cleanup materials:

Spill Response:

PPE: Nitrile gloves (double gloved recommended), safety goggles, lab coat.[2]

Absorbent: Use vermiculite, sand, or a commercial organic spill pad.[2] Do not use paper

towels alone as they are combustible.
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Collection: Sweep/scoop material into a wide-mouth jar or a heavy-duty clear plastic waste

bag (double bagged).

Labeling: Tag as "Solid Hazardous Waste (Halogenated Debris)".

C. RCRA Compliance Codes (US Specific)
While 1-Cyclopropoxy-2-iodobenzene is not a "P" or "U" listed waste, it determines the waste

code based on characteristics and mixtures:

D001: If mixed with flammable solvents (Flash point <60°C).[1]

Halogenated Solvent Codes (F-List): If mixed with >10% spent methylene chloride or

chloroform (e.g., F002).

Default: If pure/unmixed, it is often classified as non-regulated by RCRA unless it exhibits

toxicity (D-list) via TCLP, which is rare for this specific ether.[1][2] However, Best

Management Practice (BMP) dictates treating it as hazardous halogenated waste.[2]

Compatibility Matrix
Use this table to ensure safe storage of waste containers awaiting pickup.

Chemical Class Compatibility Status Reaction Risk

Water/Aqueous Solutions Incompatible (Poor solubility)
Phase separation; difficult to

incinerate.[1]

Strong Oxidizers (HNO3,

H2O2)
DANGER

Potential for violent oxidation

or explosion.[1][2]

Strong Acids (HCl, H2SO4) Incompatible
Ring opening of cyclopropyl

group; heat generation.[1][2]

Halogenated Solvents (DCM) Compatible
Ideal for solvation and disposal

consolidation.[1]

Alcohols (Ethanol, Methanol) Compatible
Acceptable for dilution (watch

flammability).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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